Cas no 30888-95-0 (2-(4-Methoxy-2-methylphenyl)ethanol)

• Product Name: 2-(4-Methoxy-2-methylphenyl)ethanol
• CAS No: 30888-95-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD09926246
• CID: 4457624
• PubChem ID: 15742837
• Update Time: 2025-08-03

2-(4-Methoxy-2-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-2-methylphenyl)ethanol
• 30888-95-0
• 4-Methoxy-2-methylphenethyl alcohol
• Benzeneethanol, 4-methoxy-2-methyl-
• SCHEMBL12226957
• AKOS006315008
• SB84876
• CS-0280541
• 2-(4-Methoxy-2-methylphenyl)ethan-1-ol
• DTXSID10577814
• EN300-766878

• MDL： MFCD09926246
• Inchi： 1S/C10H14O2/c1-8-7-10(12-2)4-3-9(8)5-6-11/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： BECGEKFSBFSXGZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)CCO

Computed Properties

• Exact Mass: 166.099379685Da
• Monoisotopic Mass: 166.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on 2-(4-Methoxy-2-methylphenyl)ethanol

Introduction to 2-(4-Methoxy-2-methylphenyl)ethanol (CAS No. 30888-95-0)

2-(4-Methoxy-2-methylphenyl)ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 30888-95-0, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a phenolic alcohol structure, exhibits a unique combination of aromatic and aliphatic functional groups that make it a versatile intermediate in synthetic chemistry. The presence of both a methoxy group and a methyl group on the aromatic ring, along with the hydroxyl functionality on the ethyl side chain, contributes to its distinct chemical properties and reactivity patterns.

The molecular structure of 2-(4-Methoxy-2-methylphenyl)ethanol can be described as an ethyl alcohol derivative where the ethyl group is attached to a phenyl ring substituted at the 4-position with a methoxy group and at the 2-position with a methyl group. This arrangement imparts both electronic and steric influences on the molecule, affecting its solubility, stability, and interactions with biological targets. The compound's solubility profile is particularly noteworthy, as it demonstrates moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which makes it suitable for various applications in solution-phase synthesis and biochemical assays.

In recent years, 2-(4-Methoxy-2-methylphenyl)ethanol has been explored for its potential applications in drug discovery and development. The phenolic hydroxyl group provides a site for hydrogen bonding interactions, which are crucial for binding to biological macromolecules such as proteins and enzymes. This feature has led to investigations into its role as a pharmacophore in designing novel therapeutic agents. Additionally, the methoxy and methyl groups on the aromatic ring can influence electronic distribution, affecting both the compound's reactivity and its ability to modulate biological pathways.

One of the most compelling areas of research involving 2-(4-Methoxy-2-methylphenyl)ethanol is its application in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop intermediates for more complex scaffolds, particularly in the realm of central nervous system (CNS) therapeutics. The compound's ability to serve as a precursor for more elaborate structures has been highlighted in several synthetic strategies aimed at creating molecules with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as modulators of neurotransmitter receptors, demonstrating promise in preclinical models.

The exploration of 2-(4-Methoxy-2-methylphenyl)ethanol also extends into the realm of material science, where its unique chemical composition makes it a candidate for developing novel polymers and functional materials. The presence of both aromatic and aliphatic domains allows for interesting polymerization reactions, leading to materials with tailored properties such as thermal stability or specific recognition capabilities. These applications are particularly relevant in advanced technological sectors where precise molecular design is essential.

From an industrial perspective, CAS No. 30888-95-0 represents a valuable building block for fine chemical synthesis. Its relatively stable structure yet flexible reactivity profile allows chemists to introduce diverse functional groups while maintaining overall molecular integrity. This adaptability has been exploited in large-scale production processes where cost-effectiveness and yield optimization are critical factors. The compound's role as an intermediate in synthesizing more complex molecules underscores its importance in both academic research laboratories and industrial chemical plants.

The environmental impact of utilizing 2-(4-Methoxy-2-methylphenyl)ethanol as a chemical intermediate is another consideration that merits discussion. Given its moderate solubility and biodegradability characteristics, it is generally regarded as having low environmental persistence. However, as with any chemical product used in industrial or laboratory settings, proper handling protocols must be followed to ensure safety and minimize ecological impact. Regulatory guidelines recommend standard practices such as proper disposal methods and containment measures to mitigate any potential risks associated with its use.

Future research directions involving CAS No. 30888-95-0 may focus on expanding its utility in drug development through innovative synthetic methodologies or exploring new biological targets where its structural features could provide therapeutic advantages. Advances in computational chemistry may also play a significant role by enabling high-throughput virtual screening efforts that identify novel derivatives with enhanced activity profiles. Such interdisciplinary approaches hold promise for unlocking the full potential of this versatile compound.

In conclusion,2-(4-Methoxy-2-methylphenyl)ethanol (CAS No. 30888-95-0) stands out as a multifaceted compound with broad applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features offer opportunities for synthetic innovation while maintaining favorable physicalchemical properties suitable for diverse applications. As research continues to uncover new possibilities for this molecule,its significance is expected to grow further within both academic circles and industrial sectors seeking advanced chemical solutions.